Cas no 102606-09-7 (5-Methylnaphthalene-2-carboxaldehyde)

5-Methylnaphthalene-2-carboxaldehyde is a versatile aromatic aldehyde used as a key intermediate in organic synthesis and fine chemical production. Its naphthalene backbone, substituted with a methyl group and formyl functionality, provides distinct reactivity for applications in pharmaceuticals, agrochemicals, and specialty materials. The compound exhibits stability under standard conditions and offers selective reactivity for condensation, reduction, and cyclization reactions. Its structural features make it valuable for constructing complex polycyclic frameworks. The product is typically supplied with high purity, ensuring consistent performance in research and industrial processes. Proper handling and storage are recommended to maintain its integrity for synthetic applications.

5-Methylnaphthalene-2-carboxaldehyde structure

102606-09-7 structure

Product Name:5-Methylnaphthalene-2-carboxaldehyde

CAS No:102606-09-7

MF:C₁₂H₁₀O

MW:170.207203388214

CID:2623372

PubChem ID:13499499

Update Time:2025-11-02

5-Methylnaphthalene-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-methylnaphthalene-2-carbaldehyde
- 5-Methylnaphthalene-2-carboxaldehyde
- DB-083913
- SCHEMBL9670965
- DTXSID20542311
- 102606-09-7
- 1-Methylnaphthalene-6-carboxaldehyde
- Inchi： 1S/C12H10O/c1-9-3-2-4-11-7-10(8-13)5-6-12(9)11/h2-8H,1H3
- InChI Key： NCRZRPWUZLWUFS-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2=C(C)C=CC=C2C=1

Computed Properties

Exact Mass: 170.073165g/mol
Monoisotopic Mass: 170.073165g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 170.21g/mol
XLogP3: 3.3
Topological Polar Surface Area: 17.1Å²

5-Methylnaphthalene-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219002873-500mg	1-Methylnaphthalene-6-carboxaldehyde	102606-09-7	98%	500mg	$980.00	2023-09-04
Alichem	A219002873-1g	1-Methylnaphthalene-6-carboxaldehyde	102606-09-7	98%	1g	$1701.85	2023-09-04

5-Methylnaphthalene-2-carboxaldehyde Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

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Additional information on 5-Methylnaphthalene-2-carboxaldehyde

Recent Advances in the Study of 5-Methylnaphthalene-2-carboxaldehyde (CAS: 102606-09-7) in Chemical Biology and Pharmaceutical Research

5-Methylnaphthalene-2-carboxaldehyde (CAS: 102606-09-7) is a key chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents and bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent publications have demonstrated innovative synthetic routes for 5-Methylnaphthalene-2-carboxaldehyde, emphasizing improved yield and purity. A 2023 study in the Journal of Medicinal Chemistry reported a novel catalytic process that enhances the efficiency of its production while reducing environmental impact. The study also explored the compound's role as a precursor in the synthesis of naphthalene-based inhibitors targeting protein-protein interactions, which are crucial in cancer therapy.

In the context of biological activity, 5-Methylnaphthalene-2-carboxaldehyde has shown promising results in modulating enzymatic pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its derivative's ability to selectively inhibit cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. Furthermore, its structural features make it a valuable scaffold for designing fluorescent probes, as demonstrated in a recent Chemical Communications article, where it was used to develop sensors for detecting reactive oxygen species in cellular environments.

The pharmaceutical potential of 5-Methylnaphthalene-2-carboxaldehyde derivatives continues to expand. A 2024 preclinical study investigated its analogs as potential anti-inflammatory agents, showing significant reduction in pro-inflammatory cytokines in murine models. These findings underscore the compound's versatility and its growing importance in medicinal chemistry. Future research directions may include optimization of its pharmacokinetic properties and exploration of its applications in targeted drug delivery systems.

In conclusion, 5-Methylnaphthalene-2-carboxaldehyde (CAS: 102606-09-7) represents a chemically and biologically significant compound with diverse applications in pharmaceutical research. The latest studies demonstrate its potential in drug discovery, chemical biology tools development, and as a valuable synthetic intermediate. Continued investigation into its properties and derivatives will likely yield further breakthroughs in therapeutic development and biochemical applications.